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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the determination of the molecular weight of
disodium hydrogen phosphate heptahydrate (NazHPOa4-7H20), a compound frequently used as
a buffering agent and sequestrant in various scientific and pharmaceutical applications.

Chemical Identity
e Systematic Name: Disodium hydrogen phosphate heptahydrate

e Common Synonyms: Dibasic sodium phosphate heptahydrate, Sodium phosphate dibasic
heptahydrate[1]

e Chemical Formula: Na2zHPOa4-7H20[1][2][3]
« CAS Number: 7782-85-6[1][2][3]

The formula indicates that each unit of disodium hydrogen phosphate is associated with seven
molecules of water of hydration.
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Methodology for Molecular Weight Calculation

The molecular weight of a hydrated salt is the sum of the atomic weights of all atoms in its
empirical formula, including the water molecules of hydration. The calculation is based on the
standard atomic weights provided by the International Union of Pure and Applied Chemistry
(IUPAC).

Protocol for Calculation

« ldentify Constituent Elements: Deconstruct the chemical formula (NazHPOa4-7H20) into its
constituent elements: Sodium (Na), Hydrogen (H), Phosphorus (P), and Oxygen (O).

o Count Atoms: Determine the total number of atoms for each element in the formula.

o

Sodium (Na): 2

o

Hydrogen (H): 1 (in HPOa4) + 14 (in 7H20) = 15

[¢]

Phosphorus (P): 1

[¢]

Oxygen (O): 4 (in HPO4) + 7 (in 7H20) = 11

o Obtain Standard Atomic Weights: Use the accepted standard atomic weights for each
element. For this calculation, the following values are used:

o

Na: 22.98977 g/mol

o

H: 1.008 g/mol

[¢]

P: 30.97376 g/mol

[¢]

0O: 15.999 g/mol

e Calculate Component Masses: Multiply the atom count of each element by its respective
atomic weight to find the total mass contribution of each element.

e Summation: Sum the total masses of all constituent elements to arrive at the final molecular
weight of the hydrated compound.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8021125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Data Presentation: Summary of Calculation

The quantitative data used in the molecular weight determination is summarized in the tables
below for clarity and easy reference.

Table 1. Standard Atomic Weights of Constituent Elements

Standard Atomic Weight (
Element Symbol

g/mol )
Sodium Na 22.98977[4]
Hydrogen H 1.008[4][5]
Phosphorus P 30.97376[4]
Oxygen @) 15.999[5][6]

Table 2: Molecular Weight Calculation for Na2zHPOa4-7H20
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Atomic Weight Total Mass (
Component Element Atom Count
(g/mol) g/mol )
Anhydrous Salt Sodium (Na) 2 22.98977 45.97954
Hydrogen (H) 1 1.008 1.008
Phosphorus (P) 1 30.97376 30.97376
Oxygen (O) 4 15.999 63.996
Subtotal
141.9573
(NazHPO4)
Water of
] Hydrogen (H) 14 1.008 14.112
Hydration
Oxygen (O) 7 15.999 111.993
Subtotal (7H20) 126.105
Total Molecular
268.0623

Weight

Based on this protocol, the calculated molecular weight of disodium hydrogen phosphate

heptahydrate is approximately 268.07 g/mol .[1][3][7]

Visualization of Calculation Workflow

The logical flow of the molecular weight calculation is depicted in the diagram below.
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Inputs

Formula Standard Atomic Weights
NazHPO4-7H20 (Na, H, P, O)

Callculation Procegs

1. Count Atoms per Element
Na: 2, H: 15, P: 1, O: 11

2a. Calculate Mass of Na2zHPOa 2b. Calculate Mass of 7H20
(2*Na) + (1*H) + (1*P) + (4*O) 7 * [(2*H) + (1*0)]
= 141.96 g/mol =126.11 g/mol

3. Sum Component Masses

Total Molecular Weight
268.07 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of NazHPOa4-7H20.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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